Cas no 911701-06-9 (4-(1H-imidazol-4-yl)methylphenol)

• Product Name: 4-(1H-imidazol-4-yl)methylphenol
• CAS No: 911701-06-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD08668096
• CID: 1968011
• PubChem ID: 55253662
• Update Time: 2025-05-17

4-(1H-imidazol-4-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-IMIDAZOL-4-YLMETHYL)-PHENOL
• 4-[(1H-Imidazol-4-yl)methyl]phenol
• 4-(1h-imidazol-4-ylmethyl)phenol
• 911701-06-9
• EN300-269451
• AKOS006288524
• 4-(1H-imidazol-4-yl)methylphenol

• MDL： MFCD08668096
• Inchi： 1S/C10H10N2O/c13-10-3-1-8(2-4-10)5-9-6-11-7-12-9/h1-4,6-7,13H,5H2,(H,11,12)
• InChI Key： SKMICQUSKSECQN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1=CN=CN1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.9Ų

Additional information on 4-(1H-imidazol-4-yl)methylphenol

4-(1H-imidazol-4-yl)methylphenol (CAS 911701-06-9): A Comprehensive Overview of Properties and Applications

4-(1H-imidazol-4-yl)methylphenol (CAS 911701-06-9) is an intriguing organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This imidazole-phenol hybrid molecule combines the characteristics of both aromatic systems, making it particularly valuable in pharmaceutical research and material science. The compound features a phenol moiety substituted at the para position with a 1H-imidazol-4-ylmethyl group, creating a molecular architecture that offers interesting electronic and steric properties.

The growing interest in 4-(1H-imidazol-4-yl)methylphenol derivatives stems from their potential as building blocks for more complex molecules. Researchers are particularly fascinated by how the imidazole-phenol interaction influences the compound's reactivity and biological activity. Recent studies suggest that this structural motif may play a crucial role in developing new enzyme inhibitors and pharmacologically active compounds, especially in the field of neurological research where similar structures have shown promise.

From a synthetic chemistry perspective, CAS 911701-06-9 presents several interesting challenges and opportunities. The presence of both phenolic and imidazole functional groups allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis. Chemists have developed various synthetic routes to 4-(1H-imidazol-4-yl)methylphenol, with most methods focusing on the selective protection and deprotection of these functional groups during multi-step syntheses. The compound's stability under different conditions has been thoroughly investigated, with particular attention to its behavior in various pH environments.

The physicochemical properties of 4-(1H-imidazol-4-yl)methylphenol make it particularly interesting for material science applications. Its ability to form hydrogen bonds through both the phenolic hydroxyl and imidazole nitrogen atoms enables the creation of complex molecular networks. This characteristic has led to investigations into its potential use in molecular recognition systems and supramolecular chemistry. Recent publications have explored how modifications to the imidazole-phenol backbone can tune these interactions for specific applications.

In the pharmaceutical sector, derivatives of 4-(1H-imidazol-4-yl)methylphenol are being studied for their potential biological activities. The compound's structural similarity to certain natural products and neurotransmitters has prompted research into its receptor binding properties. While CAS 911701-06-9 itself may not be biologically active, its derivatives show promise in several therapeutic areas, particularly where modulation of specific enzymatic pathways is desired. Researchers are particularly interested in how the imidazole-methylphenol structure might interact with biological targets.

The commercial availability of 4-(1H-imidazol-4-yl)methylphenol has increased in recent years as demand from research institutions and pharmaceutical companies has grown. Suppliers typically offer the compound in various purity grades, with analytical data including HPLC purity, NMR spectra, and mass spectrometry confirmation. Storage recommendations generally emphasize protection from light and moisture to maintain stability, with many suppliers providing the material in amber glass containers under inert atmosphere when high purity is required.

Analytical characterization of 4-(1H-imidazol-4-yl)methylphenol typically involves a combination of techniques. Spectroscopic analysis of imidazole-phenol compounds like this one reveals distinct patterns in both UV-Vis and fluorescence spectra, which are valuable for identification and purity assessment. The compound's solubility profile—showing good solubility in polar organic solvents but limited water solubility—has important implications for its handling and application in various experimental systems.

Recent patent literature reveals growing interest in 4-(1H-imidazol-4-yl)methylphenol derivatives for various applications. Several filings describe its use as an intermediate in the synthesis of more complex molecules with potential therapeutic value. The compound's structural versatility allows for numerous modifications, making it a valuable scaffold in medicinal chemistry programs. These developments suggest that CAS 911701-06-9 will continue to be an important compound in chemical research for the foreseeable future.

Safety considerations for handling 4-(1H-imidazol-4-yl)methylphenol are similar to those for many aromatic compounds. Standard laboratory precautions including proper ventilation and personal protective equipment are recommended. While not classified as highly hazardous, the compound should be treated with respect typical for laboratory chemicals, with particular attention to avoiding inhalation of dust and preventing eye contact. Material safety data sheets provide detailed handling instructions for specific batches and purity grades.

The future research directions for 4-(1H-imidazol-4-yl)methylphenol appear promising. Current investigations are exploring its potential in catalysis, where the imidazole moiety might serve as a ligand for metal centers, and in materials science, where its ability to form hydrogen-bonded networks could be exploited. The compound's unique electronic properties also make it interesting for optoelectronic applications, particularly in the development of organic semiconductors and photoresponsive materials.

For researchers working with 4-(1H-imidazol-4-yl)methylphenol, several key resources are available. The chemical literature contains numerous references to its synthesis and properties, and commercial suppliers provide technical support for specific applications. As interest in this compound grows, we can expect to see more publications exploring its potential in various fields of chemistry and materials science, solidifying its position as a valuable building block in modern chemical research.